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The table below compiles the Lower Limits of Quantification (LLOQ) for norgestrel from recent research

studies that utilize advanced mass spectrometry techniques.

Source

o Analytical LLOQ for Sample o
(Publication . . Key Application Note
Technique Norgestrel Matrix
Year)
Blue et al. LC-MS/MS 0.020 ng/mL Human Method simultaneously quantifies 5
(2018) [1] [2] Serum contraceptive & 2 endogenous
steroids.
Cirrincione etal. UPLC-MS/MS 25 pg/mL Human Method validated for long-term (>2
(2019) [3] (0.025 ng/mL) Serum years) clinical trial robustness.
Springer Article LC-MS/MS 0.05 ng/mL Human Method used in a drug-interaction
(2019) [4] Plasma study with a norgestimate-

containing oral contraceptive.

Experimental Protocol Overview

The methodologies from these studies share common, rigorous steps for quantifying steroid hormones in

biological samples:

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1817803?utm_src=pdf-body
https://www.smolecule.com/products/s1817803?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5840044/
https://www.sciencedirect.com/science/article/abs/pii/S0010782418300374
https://pmc.ncbi.nlm.nih.gov/articles/PMC6441366/
https://link.springer.com/article/10.1007/s40263-019-00626-2
https://www.smolecule.com/products/s1817803?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Sample Preparation: Typically involves a liquid-liquid extraction step. For example, one method
uses N-butylchloride to isolate the analytes from serum [3], while another uses supported liquid
extraction (SLE) with dichloromethane [1]. For estrogens, a chemical derivatization step (e.g., using
dansyl chloride) is often added to enhance detection sensitivity [3].

¢ Instrumental Analysis: All cited methods use liquid chromatography coupled with tandem mass
spectrometry (LC-MS/MS or UPLC-MSIMS).

o Chromatography: Separation is achieved using reversed-phase C18 columns [4] [3].
o Detection: Analysis is performed in positive ion mode using Selected Reaction Monitoring
(SRM) for high specificity and sensitivity [1] [3].

¢ Validation: The methods were validated by demonstrating acceptable precision and accuracy

(typically within £15%) at the LLOQ and across the calibration range [1] [3].

The following diagram illustrates the general workflow of these analytical methods:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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